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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzaldehyde

Cat. No.: B129801 Get Quote

An In-Depth Technical Guide to the Commercial Availability and Suppliers of 2-Fluoro-5-
iodobenzaldehyde

For researchers, scientists, and professionals in drug development, the timely procurement of

high-quality reagents is paramount to project success. 2-Fluoro-5-iodobenzaldehyde, a key

building block in medicinal chemistry, is noted for the strategic placement of its functional

groups, which allows for diverse synthetic transformations. This guide provides a

comprehensive overview of its commercial availability, key suppliers, technical specifications,

and relevant experimental protocols.

Commercial Availability and Key Suppliers
2-Fluoro-5-iodobenzaldehyde is readily available from a range of chemical suppliers, catering

to needs from research and development quantities to bulk orders. The purity and quantity

offered can vary between suppliers, impacting lead times and pricing. Below is a summary of

offerings from prominent vendors.
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Supplier CAS Number Purity
Available
Quantities

Lead
Time/Stock
Status

Thermo Scientific

Chemicals
146137-76-0 ≥97.0% (GC)[1] 5 g, 25 g[1]

Estimated

availability: 24-

Nov-2025[1]

Sigma-Aldrich 146137-76-0 97%[2]
Varies (Check

website)

Contact for

details

ChemicalBook 146137-76-0
99%, 99%

HPLC[3]

Varies (KG scale

listed)[3]

Varies by

supplier[3]

CP Lab Safety

(Aladdin)
146137-76-0 min 97%[4] 1 g[4] 5 days[4]

Sarchem Labs N/A N/A Custom quote Request quote

VSNCHEM N/A N/A Custom quote Request quote

Note: Availability, pricing, and lead times are subject to change. It is recommended to consult

the suppliers' websites for the most current information.

Procurement Workflow for Specialty Chemicals
The process of acquiring a specialized chemical like 2-Fluoro-5-iodobenzaldehyde involves

several key steps, from initial supplier identification to final delivery and quality control.

Phase 1: Sourcing & Selection Phase 2: Ordering & Logistics Phase 3: Quality Control & Use
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Place Order Shipment & Tracking

Customs Clearance
(if applicable)

Receive Shipment
Inspect Packaging

& Documentation (SDS, CoA)
Initiate QC Internal QC/QA

(e.g., NMR, GC-MS)
Release for

Research/Production

Click to download full resolution via product page

Caption: A typical workflow for procuring specialty research chemicals.
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Technical Data Summary
A comprehensive understanding of the physicochemical properties of 2-Fluoro-5-
iodobenzaldehyde is crucial for its proper handling, storage, and application in synthesis.

Property Value Source

CAS Number 146137-76-0 [2]

Molecular Formula C₇H₄FIO [2]

Molecular Weight 250.01 g/mol [2]

Appearance
White to cream to pale yellow

crystals or powder
[1]

Melting Point
40.0-49.0 °C[1], 45-48 °C (lit.)

[2][3]
[1][2][3]

Boiling Point 256.6 °C at 760 mmHg [5]

Density 1.962 g/cm³ [5]

Flash Point 109 °C [5]

Storage
Keep in a dark place, under an

inert atmosphere, 2-8°C
[6]

Safety Information:

Signal Word: Danger[2]

Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation)[2]

Precautionary Statements: P301 + P310 + P330, P302 + P352, P305 + P351 + P338[2]

Experimental Protocols
While 2-Fluoro-5-iodobenzaldehyde is commercially available, it can also be synthesized in

the laboratory. A common method is the electrophilic iodination of 2-fluorobenzaldehyde.[7]
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This compound is a versatile intermediate, often used in reductive amination reactions to form

corresponding benzylamines.

Synthesis of 2-Fluoro-5-iodobenzaldehyde via
Electrophilic Iodination[7]
This protocol outlines the synthesis starting from 2-fluorobenzaldehyde. The ortho-fluoro group

acts as a director, guiding the incoming electrophile to the para position.[7]
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Synthesis of 2-Fluoro-5-iodobenzaldehyde

2-Fluorobenzaldehyde

Electrophilic Iodination
(Stir at RT, 12-24h)

N-Iodosuccinimide (NIS)
Lewis Acid Catalyst

(e.g., Trifluoroacetic Acid)
Solvent

(e.g., Dichloromethane)

Quench with aq.
Sodium Thiosulfate

Extract with DCM,
Wash with Brine

Dry over Na₂SO₄,
Concentrate

Column Chromatography
(Silica Gel)

2-Fluoro-5-iodobenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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